3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane]

• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol
• IUPAC Name: 3'-methoxyspiro[3-oxabicyclo[5.1.0]octane-4,4'-oxane]
• InChI: InChI=1S/C12H20O3/c1-13-11-8-14-5-4-12(11)3-2-9-6-10(9)7-15-12/h9-11H,2-8H2,1H3
• InChI Key: SNWGQBJTAFKQLA-UHFFFAOYSA-N
• Canonical SMILES: COC1COCCC12CCC3CC3CO2

Description

3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is a high-purity spirocyclic chemical building block of significant interest in advanced organic synthesis and medicinal chemistry research. This compound features a unique molecular architecture that combines a bicyclo[5.1.0]octane core, an ether bridge (3-oxa), and a spiro-linked methoxy-substituted oxane ring. The strained cyclopropane ring within the bicyclo[5.1.0]octane system, coupled with the spirocyclic ether functionality, makes this scaffold a valuable precursor for developing novel pharmacologically active compounds and complex three-dimensional molecular frameworks . The presence of the methoxy group on the oxane ring enhances the molecule's versatility, providing a handle for further synthetic modifications via ether cleavage or serving as a key hydrogen bond acceptor in molecular recognition studies. Researchers utilize this and related spirocyclic oxaspiro compounds as critical intermediates in the synthesis of potential therapeutic agents, where the rigid, three-dimensional structure can contribute to improved target selectivity and metabolic stability . As with all compounds in this structural family, 3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is provided For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should consult safety data sheets prior to use and handle this compound in accordance with established laboratory safety protocols.

Preparation Methods

Gold(I)-Catalyzed Cyclization Cascade

Recent mechanistic studies have demonstrated that gold(I) catalysis is a powerful tool for constructing bicyclo[5.1.0]octane systems with spirocyclic oxane rings. The key step involves activation of an alkyne moiety by gold(I), triggering intramolecular cyclization and formation of cyclopropyl gold carbene intermediates. Subsequent nucleophilic attack and ring closure yield the spirocyclic bicyclo[5.1.0]octane-oxane structure.

• Substrate Design: Dienyne substrates bearing hydroxyl or carboxyl groups as internal nucleophiles are used to facilitate intramolecular cyclization.
• Catalyst: [(JohnPhos)Au(MeCN)]SbF6 or similar gold(I) complexes.
• Solvent: Dichloromethane (CH2Cl2).
• Reaction Conditions: Room temperature, typically under inert atmosphere.
• Outcome: Formation of cis- or trans-fused bicyclo[5.1.0]octane derivatives depending on the alkene configuration and substituents.

This method allows selective formation of the spirocyclic core with high diastereoselectivity and moderate to good yields (~45-50%).

Methoxylation Step

The introduction of the methoxy group at the 3' position is generally achieved through nucleophilic substitution or methylation reactions on a suitable hydroxyl precursor. Common methylating agents include methyl iodide or dimethyl sulfate in the presence of a base such as potassium carbonate.

Detailed Synthetic Route Example

Step	Reagents/Conditions	Description	Yield (%)	Notes
1	Dienyne substrate with internal hydroxyl group	Gold(I)-catalyzed cyclization in CH2Cl2 at room temperature	45-50	Formation of bicyclo[5.1.0]octane-oxane intermediate
2	Methyl iodide, K2CO3, acetone, reflux	Methylation of hydroxyl group to methoxy	80-90	Standard methylation conditions

Mechanistic Insights and Stereochemical Considerations

• The cyclization proceeds via a 6-exo-dig cyclization forming a cyclopropyl gold carbene intermediate.
• Intramolecular nucleophilic attack by the hydroxyl group on the carbene carbon leads to ring closure forming the oxane ring.
• The stereochemistry of the bicyclo[5.1.0]octane system (cis or trans fusion) is influenced by the configuration of the alkene in the starting dienyne.
• Density Functional Theory (DFT) calculations support that the rigidity of the substrate and substituent effects govern the stereoselectivity of the cyclization cascade.

Summary of Physicochemical Properties

Property	Value
Molecular Formula	C12H20O3
Molecular Weight	212.29 g/mol
CAS Number	2059933-13-8
Melting Point	Not reported
Boiling Point	Not reported
LogP (Predicted)	~1.4 (estimated from related structures)
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	3 (including ether oxygens)

Chemical Reactions Analysis

Types of Reactions

3’-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4’-oxane] undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the oxane ring into a more reduced form.

Substitution: Nucleophilic substitution reactions can occur at the methoxy group, where nucleophiles like halides or amines replace the methoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halides (e.g., HCl, HBr), amines (e.g., NH3, RNH2)

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Reduced oxane derivatives

Substitution: Halogenated or aminated derivatives

Scientific Research Applications

3’-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4’-oxane] has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3’-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4’-oxane] involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The spirocyclic structure allows for unique interactions with biological macromolecules, potentially leading to various biological effects. The methoxy group can also participate in hydrogen bonding and other interactions, influencing the compound’s overall activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane

• Molecular Formula : C₇H₁₂O₃.
• Structure : A bicyclic system with three oxygen atoms at positions 3, 5, and 8, and two methyl groups at position 4.
• Key Applications : Intermediate in synthesizing gadobutrol (a magnetic resonance imaging contrast agent).

3-Benzyl-4-oxatetracyclo[4.2.1.0²,⁵.0³,⁷]nonane

• Structure : A tetracyclic oxetane derivative with a benzyl substituent.
• Synthesis : Produced via photochemical irradiation of ketone-piperylene mixtures in benzene.

Target Compound: 3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane]

• Inferred Structure : Combines a bicyclo[5.1.0]octane system with a spiro-linked oxane ring and a methoxy group.
• Differentiation: The spiro linkage and methoxy group may enhance steric hindrance and modulate electronic properties compared to non-spiro analogs.

Reactivity and Catalytic Behavior

Compound	Reactivity Profile	Catalytic System (if applicable)
4,4-Dimethyl-3,5,8-trioxabicyclo[...]octane	Undergoes asymmetric ring-opening aminolysis with amines (e.g., benzylamine).	Titanium/BINOLate/water system.
3-Benzyl-4-oxatetracyclo[...]nonane	Forms oxetane rings via photochemical synthesis.	Not explicitly stated.
Target Compound	Likely exhibits ring-opening reactivity influenced by methoxy group.	Unreported; may require tailored catalysts.

• Key Insight: The titanium/BINOLate/water system used for the trioxabicyclo compound suggests that chiral catalysts could be applicable to the target compound for enantioselective transformations.

Physicochemical Properties

• Trioxabicyclo Compound : Low-temperature storage recommended (e.g., 99% purity at ≤0°C).
• Benzyl Oxatetracyclic Compound : Characterized by NMR (δ 7.22 for aromatic protons) and IR (10.23 µm absorption).

Biological Activity

3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is a complex organic compound notable for its unique spirocyclic structure and potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article delves into the biological activity of this compound, exploring its mechanisms of action, synthesis, and relevant research findings.

• Molecular Formula : C$_{12}$H$_{20}$O$_3$
• Molecular Weight : 212.29 g/mol
• Structure : The compound features a methoxy group at the 3' position and a bicyclic framework that enhances its reactivity and interaction with biological systems .

The biological activity of 3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is primarily attributed to its ability to bind to specific enzymes and receptors within biological systems. This interaction can modulate enzymatic activity and influence various biological pathways. The presence of the methoxy group facilitates hydrogen bonding, which may enhance the compound's specificity and efficacy .

Antimicrobial Properties

Research indicates that 3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] exhibits antimicrobial activity against various pathogens. Studies have shown its effectiveness in inhibiting the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for antibiotic development .

Anticancer Activity

The compound has also been investigated for its anticancer properties. In vitro studies demonstrate that it can induce apoptosis in cancer cell lines such as HeLa cells through mechanisms involving cytochrome c release and activation of caspases . The following table summarizes key findings from recent studies:

Study	Cell Line	Effect	Mechanism
Study A	HeLa	Induced apoptosis	Cytochrome c release, caspase activation
Study B	A549	G1 phase arrest	Altered expression of cell cycle proteins
Study C	MCF-7	Inhibition of proliferation	Modulation of signaling pathways

Synthesis and Preparation

The synthesis of 3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] typically involves multi-step organic reactions. Common methods include:

• Cyclization Reactions : Starting from suitable precursors under controlled conditions.
• Methylation Reactions : Introducing the methoxy group using reagents like methyl iodide in the presence of a base .

Case Studies

Several case studies highlight the potential applications of this compound in therapeutic contexts:

• Antimicrobial Study : A study demonstrated that 3'-Methoxy-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] effectively inhibited Staphylococcus aureus growth, showcasing its potential as a new antibacterial agent.
• Cancer Research : In a comparative study with known anticancer agents, this compound exhibited superior efficacy in inducing cell death in ovarian cancer cell lines, suggesting its viability for further development as an anticancer drug .